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Compound of Interest

Compound Name: L-ALANINE (15N)
Cat. No.: B1580382
Get Quote
\ J

Executive Directive: The "Stable" Distinction

Immediate Action Required: Verify the specific isotope label on your inventory.[1]

There is a critical operational distinction that frequently causes unnecessary compliance
bottlenecks: L-Alanine (15N) is a STABLE isotope.[1] It is NOT radioactive.[1]

o 15N (Nitrogen-15): Stable, non-radioactive.[1] Regulated as a standard chemical.[1]

e 14C (Carbon-14) / 3H (Tritium): Radioactive.[1] Regulated by the Nuclear Regulatory
Commission (NRC).[1]

Do not dispose of L-Alanine (15N) in radioactive waste streams unless it has been physically
cross-contaminated with radioisotopes during your experiment.[1] Doing so incurs unnecessary
disposal costs (approx.[1] 10x higher) and complicates your site's radiation inventory.[1]

Safety Profile & Risk Assessment

Before executing disposal, you must understand the material's intrinsic hazard profile to justify
your decision-making to safety officers.[1][2]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1580382#bc-rfq
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1580382/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-l-alanine-15n-1-2
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1580382/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-l-alanine-15n-1-2
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide
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Chemical Identity[1][3][4][5]

e Substance: L-Alanine (15N)[1][2][3][4][5]
e CAS Number (Unlabeled): 56-41-7[1][2][6]
e CAS Number (Labeled): 31323-07-8 (varies by enrichment, check SDS)[1][2]

e Molecular Formula: CHsCH(**NH2)COOH[1][3]

Hazard Data Summary

Parameter Value Interpretation

Non-hazardous substance.[1]

GHS Classification Not Classified
[21[7115]16]
o Essentially non-toxic (safer
Toxicity (LD50) > 16,000 mg/kg (Rat, Oral)
than table salt).[1][2]
o No special fire storage
Flammability Non-flammable
needed.[1][2]
Reactivity Stable Hygroscopic; keep dry.[1][2]
Not a P-listed or U-listed
EPA Waste Code None

hazardous waste.[1][2]

Scientist’s Insight: While the material itself is harmless (L-Alanine is a fundamental building
block of proteins), Good Laboratory Practice (GLP) dictates that we never treat white chemical
powders as "trash."[1] We manage the perception of risk as much as the risk itself.[1]

Disposal Decision Logic

The method of disposal is dictated not by the Alanine itself, but by what it is dissolved in.[1] Use
the following logic flow to determine the correct waste stream.
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Figure 1: Decision Matrix for L-Alanine (15N) waste streams.[1][2] Note that the solvent or co-

contaminant drives the classification.[1]

Detailed Operational Protocols
Protocol A: Solid Waste (Bulk/Pure)

Scenario: You have expired L-Alanine (15N) powder or spilled material.[1] Why this method?
Although non-toxic, disposing of unidentified white powders in regular trash triggers security
concerns and cleaning staff anxiety.[1]
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» Containerize: Place the powder in a clear, chemically compatible jar (HDPE or Glass).
o Labeling: Apply a standard "Non-Hazardous Chemical Waste" label.

o Crucial: Write "L-Alanine (15N) - Stable Isotope” clearly.[1][2]
o Disposal: Submit to your facility's chemical waste pickup.[1]

o Note: Do not mix with oxidizers or strong acids in the waste container to prevent unwanted
reactions, despite Alanine's stability.[1]

Protocol B: Mixed Chemical Waste (e.g., LC-MS Eluents)

Scenario: L-Alanine (15N) dissolved in Acetonitrile/Water/Formic Acid for Mass Spectrometry.
Why this method? The organic solvent (Acetonitrile) is the regulatory driver here.[1]

Segregation: Collect in your standard "Organic Solvents" waste carboy.

o Compatibility: L-Alanine is compatible with all standard organic solvents (MeOH, ACN,
Acetone).[1]

e Labeling: List all components.

o Example: "Acetonitrile (50%), Water (50%), Formic Acid (0.1%), Trace L-Alanine (15N)."
[11[2]

Disposal: Incineration via licensed waste contractor.[1]

Protocol C: Aqueous/Buffer Waste

Scenario: L-Alanine dissolved in PBS or water for NMR.[1] Why this method? Since L-Alanine
is biodegradable and non-toxic, it typically meets municipal sewer discharge criteria unless
local rules forbid all chemical drains.[1]

e Check Local Rules: Consult your institution's "Sewer Discharge Prohibitions" list.[1]

 Dilution: If permitted, flush down the laboratory sink with copious amounts of water (20:1
ratio).[1]
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» Alternative: If your facility has a "Zero Discharge" policy, collect in a "Non-Hazardous Liquid
Waste" carboy.[1]

Protocol D: Biological Waste

Scenario: L-Alanine (15N) used in cell culture media.[1] Why this method? The biological risk
(cells/viruses) supersedes the chemical nature.[1]

» Deactivation: Add bleach (10% final concentration) or autoclave the waste.[1]
» Disposal:
o If Bleached:[1][8][5][6] Pour down drain (if permitted) or liquid chemical waste.[1][9]

o If Autoclaved: Treat as liquid biological waste according to BSL-1/BSL-2 protocols.[1][2]

Documentation & Traceability

To maintain high E-E-A-T standards, your documentation must prove that you differentiated the
stable isotope from radioisotopes.[1]

Recommended Labeling Syntax:

CONTENTS: L-Alanine (15N) CAS: 31323-07-8 HAZARD: Non-Hazardous / Stable Isotope
NOTE: Contains NO Radioactivity.[1][2]

Chain of Custody: Maintain a logbook of isotope usage. Even for stable isotopes, tracking
mass balance (Amount Purchased vs. Amount Used) prevents inventory "ghosts" that confuse
safety audits later.[1]
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Recovery Act (RCRA) - Hazardous Waste Listings.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1580382?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580382?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

